Cas no 1782249-29-9 (1-(Oxetan-2-yl)propan-1-ol)

• Product Name: 1-(Oxetan-2-yl)propan-1-ol
• CAS No: 1782249-29-9
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6789778
• PubChem ID: 69504120
• Update Time: 2025-10-18

1-(Oxetan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7003407
• 1-(oxetan-2-yl)propan-1-ol
• 1782249-29-9
• SCHEMBL5607722
• 1-(Oxetan-2-yl)propan-1-ol

• Inchi： 1S/C6H12O2/c1-2-5(7)6-3-4-8-6/h5-7H,2-4H2,1H3
• InChI Key： GVPVBZMMDSENEE-UHFFFAOYSA-N
• SMILES： O1CCC1C(CC)O

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(Oxetan-2-yl)propan-1-ol

Professional Introduction to 1-(Oxetan-2-yl)propan-1-ol (CAS No. 1782249-29-9)

1-(Oxetan-2-yl)propan-1-ol, identified by the chemical abstracts service number CAS No. 1782249-29-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol, featuring an oxetane ring fused with a propanol moiety, has garnered attention due to its unique structural properties and potential applications in drug development. The oxetane core, a five-membered cyclic ether with a strained C-O bond, is known for its high reactivity and versatility in chemical transformations, making it a valuable scaffold for medicinal chemists.

The compound’s molecular structure, characterized by the presence of an oxetan-2-yl substituent attached to a primary alcohol group, positions it as a promising intermediate in the synthesis of biologically active molecules. The primary alcohol functionality provides a reactive site for further derivatization, enabling the construction of more complex pharmacophores. This structural motif has been explored in various contexts, including the development of novel antimicrobial agents, protease inhibitors, and other therapeutic compounds.

In recent years, the pharmaceutical industry has increasingly focused on leveraging heterocyclic compounds due to their inherent biological activity and favorable pharmacokinetic profiles. The oxetane scaffold, in particular, has been recognized for its ability to enhance binding affinity and metabolic stability in drug candidates. Research published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has highlighted the utility of 1-(Oxetan-2-yl)propan-1-ol as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways.

One notable area of investigation involves the use of 1-(Oxetan-2-yl)propan-1-ol in the development of enzyme inhibitors. The strained ring system of the oxetane moiety can be strategically exploited to mimic transition states or substrate binding pockets, thereby facilitating the design of high-affinity inhibitors. For instance, studies have demonstrated its potential in inhibiting serine proteases by capitalizing on the ability of the oxetane ring to stabilize enzyme-substrate interactions through conformational preorganization. Such findings underscore the compound’s significance as a pharmacophore in drug discovery efforts.

The synthetic accessibility of 1-(Oxetan-2-yl)propan-1-ol also contributes to its appeal in medicinal chemistry applications. Modern synthetic methodologies have enabled efficient access to this compound via cross-coupling reactions, nucleophilic substitutions, and other well-established organic transformations. These advances have not only streamlined its production but also opened avenues for exploring diverse derivatives with tailored biological activities. The compound’s compatibility with various functional groups makes it a versatile platform for generating libraries of drug-like molecules for high-throughput screening.

Furthermore, computational studies have played a crucial role in understanding the structural and electronic properties of 1-(Oxetan-2-yl)propan-1-ol. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets, providing insights into its potential therapeutic utility. These computational approaches complement experimental efforts by offering rapid and cost-effective screening tools for identifying promising drug candidates. The integration of experimental and computational data has been instrumental in optimizing synthetic routes and improving yields for this valuable intermediate.

The growing interest in oxetane-based compounds is also reflected in their application as chiral auxiliaries and ligands in asymmetric synthesis. The stereochemical integrity of the oxetane ring can be harnessed to induce enantioselectivity during chemical transformations, enabling the preparation of enantiomerically pure compounds with enhanced biological activity. This aspect has been particularly relevant in the development of chiral drugs where small differences in stereochemistry can significantly impact efficacy and safety profiles.

In conclusion, 1-(Oxetan-2-yl)propan-1-ol (CAS No. 1782249-29-9) represents a fascinating compound with broad implications in pharmaceutical research and industrial applications. Its unique structural features, coupled with its reactivity and synthetic tractability, make it a valuable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its role as a cornerstone in modern drug discovery efforts.